Cas no 462100-05-6 (Cbz-NH-PEG3-CH2COOH)

• Product Name: Cbz-NH-PEG3-CH2COOH
• CAS No: 462100-05-6
• MF: C₁₆H₂₃NO₇
• MW: 341.356325387955
• MDL: MFCD28142483
• CID: 838517
• PubChem ID: 15544432
• Update Time: 2025-09-27

Cbz-NH-PEG3-CH2COOH Chemical and Physical Properties

Names and Identifiers

• CBZ-9-amino-4,7-dioxanonanoic acid
• 3-Oxo-1-phenyl-2,7,10,13-tetraoxa-4-azapentadecan-15-oic acid
• Cbz-NH-PEG2-CH2CH2COOH
• Z-9-aMino-4,7-dioxanonanoic acid
• CBZ-AEEEA
• CBZ-NH-dPEG3-COOH
• Cbz-NH-PEG3-CH2COOH
• BS-46601
• CS-0116274
• 462100-05-6
• Cbz-N-Amido-PEG3-CH2COOH
• CBZ-NH-PEG3-acetic acid
• 5,8,11-Trioxa-2-azatridecanedioic acid, 1-(phenylmethyl) ester
• EN300-12715984
• MFCD27978797
• AKOS040743136
• HY-135913
• 2-{2-[2-(2-{[(benzyloxy)carbonyl]amino}ethoxy)ethoxy]ethoxy}acetic acid
• SCHEMBL7269719
• D81691
• DA-51663
• 2-[2-[2-[2-(phenylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]acetic acid
• CbzNH-PEG3-CH2COOH

• MDL： MFCD28142483
• Inchi： 1S/C16H23NO7/c18-15(19)13-23-11-10-22-9-8-21-7-6-17-16(20)24-12-14-4-2-1-3-5-14/h1-5H,6-13H2,(H,17,20)(H,18,19)
• InChI Key： DMBZCDPECWJRJR-UHFFFAOYSA-N
• SMILES： O(CCNC(=O)OCC1C=CC=CC=1)CCOCCOCC(=O)O

Computed Properties

• Exact Mass: 341.14700
• Monoisotopic Mass: 341.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 106.81000
• LogP: 1.25160

Related Categories

• Other Chemical additives